Cas no 1583260-28-9 ((2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol)

(2S,3S,4R,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol is a fluorinated carbohydrate derivative featuring a triisopropylsilyl (TIPS) protecting group and a benzyloxymethyl moiety. The stereospecific configuration at the 2, 3, 4, and 5 positions ensures high selectivity in synthetic applications, particularly in nucleoside and glycosylation chemistry. The TIPS group enhances stability and facilitates selective deprotection, while the fluorine substitution introduces unique reactivity for further functionalization. This compound is valuable in medicinal chemistry and carbohydrate research, serving as a versatile intermediate for the synthesis of fluorinated nucleosides or modified sugars. Its well-defined stereochemistry and protective group strategy make it suitable for complex multi-step synthetic routes.

(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol structure

1583260-28-9 structure

Product Name:(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol

CAS No:1583260-28-9

MF:C₂₁H₃₅FO₄Si

MW:398.584111452103

CID:5101788

Update Time:2026-03-03

(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol Chemical and Physical Properties

Names and Identifiers

- α-D-Arabinofuranose, 2-deoxy-2-fluoro-5-O-(phenylmethyl)-3-O-[tris(1-methylethyl)silyl]-
- (2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
- Inchi： 1S/C21H35FO4Si/c1-14(2)27(15(3)4,16(5)6)26-20-18(25-21(23)19(20)22)13-24-12-17-10-8-7-9-11-17/h7-11,14-16,18-21,23H,12-13H2,1-6H3/t18-,19+,20-,21+/m1/s1
- InChI Key： QLNOFJUILXSIKW-MHTWAQMVSA-N
- SMILES： O[C@H]1O[C@H](COCC2=CC=CC=C2)[C@@H](O[Si](C(C)C)(C(C)C)C(C)C)[C@@H]1F

Experimental Properties

Density: 1.05±0.1 g/cm3(Predicted)
Boiling Point: 447.5±45.0 °C(Predicted)
pka: 11.39±0.70(Predicted)

(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-100MG	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	100MG	￥ 1,980.00	2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-250MG	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	250MG	￥ 3,168.00	2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-500MG	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	500MG	￥ 5,280.00	2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-1G	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	1g	￥ 7,920.00	2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-5G	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	5g	￥ 23,760.00	2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-100mg	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	100mg	￥1980.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-250mg	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	250mg	￥3168.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-500mg	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	500mg	￥5280.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-1g	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	1g	￥7920.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXJ873-100.0mg	(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol	1583260-28-9	95%	100.0mg	￥1980.0000	2025-04-12